Cas no 67013-49-4 (Acetic acid, iodo-, 1-pyrenylmethyl ester)

• Product Name: Acetic acid, iodo-, 1-pyrenylmethyl ester
• CAS No: 67013-49-4
• MF: C₁₉H₁₃IO₂
• MW: 400.209797620773
• CID: 395470
• PubChem ID: 15706044
• Update Time: 2025-04-19

Acetic acid, iodo-, 1-pyrenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, iodo-, 1-pyrenylmethyl ester
• pyren-1-ylmethyl 2-iodoacetate
• SCHEMBL1801991
• (Pyren-1-yl)methyl iodoacetate
• DTXSID40577084
• 67013-49-4

• Inchi： 1S/C19H13IO2/c20-10-17(21)22-11-15-7-6-14-5-4-12-2-1-3-13-8-9-16(15)19(14)18(12)13/h1-9H,10-11H2
• InChI Key： NAIAUPRIEVIZPI-UHFFFAOYSA-N
• SMILES： ICC(=O)OCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 399.99559
• Monoisotopic Mass: 399.99603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3